tert-Butyl 7-(aminomethyl)-6-oxa-2-azaspiro[3.4]octane-2-carboxylate

• IUPAC Name: tert-butyl 7-(aminomethyl)-6-oxa-2-azaspiro[3.4]octane-2-carboxylate
• InChI: InChI=1S/C12H22N2O3/c1-11(2,3)17-10(15)14-6-12(7-14)4-9(5-13)16-8-12/h9H,4-8,13H2,1-3H3
• InChI Key: IXCHOXSIUCWEJS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2(C1)CC(OC2)CN
• Molecular Formula: C12H22N2O3
• Molecular Weight: 242.31 g/mol
• CAS No.: 1251002-26-2

Description

“tert-Butyl 7-(aminomethyl)-6-oxa-2-azaspiro[3.4]octane-2-carboxylate” is a chemical compound with the CAS Number: 2092124-98-4. It has a molecular weight of 240.35. The compound is stored at room temperature and is in the form of an oil.

Molecular Structure Analysis

The InChI code of the compound is 1S/C13H24N2O2/c1-12(2,3)17-11(16)15-9-13(5-4-6-13)7-10(15)8-14/h10H,4-9,14H2,1-3H3. This code provides a specific string of characters that represent the 2D structure of the molecule. For a 3D visualization of the molecule, specialized software such as Amber, GROMACS, Avogadro, Pymol, Chimera, Blender, and VMD can be used.

Physical And Chemical Properties Analysis

The compound is an oil at room temperature. It has a molecular weight of 240.35. More specific physical and chemical properties like melting point, boiling point, and solubility were not found in the sources I accessed.

Scientific Research Applications

Synthesis and Molecular Structure

The synthesis of cyclic amino acid esters, including compounds structurally related to tert-Butyl 7-(aminomethyl)-6-oxa-2-azaspiro[3.4]octane-2-carboxylate , has been a subject of interest. For example, the synthesis of tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate was achieved from corresponding ethyl 2-amino-4-(2-oxiranyl)butanoate HCl salt via intramolecular lactonization. This compound was characterized by 1H NMR spectroscopy and high-resolution mass spectrometry, providing insights into its molecular structure through single-crystal X-ray diffraction analysis (Moriguchi et al., 2014).

Reaction Pathways

Research on reaction pathways involving similar spirocyclic compounds has revealed versatile synthetic approaches for preparing biologically active heterocyclic compounds. For instance, the reaction of tert-butyl 3-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate with N,N-dimethylformamide dimethyl acetal highlighted the reactivity of these compounds in producing isomeric condensation products, which are useful for further chemical modifications (Moskalenko & Boev, 2012).

Conformational Analysis and Peptidomimetics

Spirolactams, as conformationally restricted pseudopeptides, have been synthesized to mimic natural dipeptides, offering potential applications in peptide synthesis and drug design. The conformational analysis of these compounds provides valuable information for designing molecules with desired biological activities (Fernandez et al., 2002).

Novel Synthetic Routes

Efficient and scalable synthetic routes have been developed for compounds like tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate , showcasing the potential for novel compound synthesis that accesses chemical spaces complementary to traditional piperidine ring systems. These routes enable the creation of unique molecules for further study and application (Meyers et al., 2009).

Mechanism of Action

The mechanism of action of “tert-Butyl 7-(aminomethyl)-6-oxa-2-azaspiro[3.4]octane-2-carboxylate” is not specified in the sources I found. The mechanism of action would depend on the context in which the compound is used, such as in a biological or chemical process.

Safety and Hazards

The compound has been classified with the signal word “Danger” and is associated with the hazard statements H302, H315, H318, and H335. These statements indicate that the compound may be harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation. Safety precautions include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.